Cas no 2097998-02-0 (2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione)

• Product Name: 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• CAS No: 2097998-02-0
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5727092
• PubChem ID: 121202407
• Update Time: 2025-10-30

2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione Chemical and Physical Properties

Names and Identifiers

• F1907-6220
• 2-(2-aminoacetyl)-5-ethyl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• 2097998-02-0
• AKOS026710589
• 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
• Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, 5-(2-aminoacetyl)-2-ethyltetrahydro-

• Inchi： 1S/C10H15N3O3/c1-2-13-9(15)6-4-12(8(14)3-11)5-7(6)10(13)16/h6-7H,2-5,11H2,1H3
• InChI Key： GPXZVENWLVBRTC-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(CN)=O)CC2C(N1CC)=O

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 461.3±40.0 °C(Predicted)
• pka: 8.41±0.29(Predicted)

Additional information on 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

Introduction to 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione (CAS No. 2097998-02-0)

2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione, identified by its CAS number 2097998-02-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyrrolopyrrole class, a scaffold known for its broad spectrum of biological activities and potential applications in drug discovery. The presence of both ethyl and glycyl substituents in its molecular structure introduces unique functional properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The chemical structure of 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione features a fused ring system consisting of a tetrahydropyrrole and a pyrrole ring, with the ethyl group attached at the 2-position and the glycyl group at the 5-position. This arrangement contributes to the compound's ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. The dione moiety at the 1,3 positions further enhances its reactivity and potential for derivatization, making it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in tetrahydropyrrolopyrrole derivatives due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The specific substitution pattern of 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione suggests that it may exhibit similar properties. Preliminary studies have indicated that this compound demonstrates moderate affinity for certain protein targets, which could be exploited for therapeutic applications. For instance, its structural features may allow it to disrupt protein-protein interactions or modulate enzyme activity in pathways relevant to diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione is its potential as a scaffold for drug development. The flexibility of its core structure allows chemists to modify various positions while retaining key pharmacophoric elements. This adaptability is particularly valuable in medicinal chemistry, where optimizing potency and selectivity often requires iterative modifications. Researchers have been exploring different synthetic routes to access derivatives of this compound with enhanced biological activity. For example, introducing additional functional groups or altering the substitution pattern could lead to novel compounds with improved pharmacokinetic profiles.

The synthesis of 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione presents both challenges and opportunities. The complexity of its fused ring system necessitates careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal catalysis and organometallic chemistry have been particularly useful in facilitating key bond-forming steps. Additionally, computational methods are being employed to predict optimal reaction conditions and predict potential side products.

From a biological perspective, understanding how 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione interacts with cellular machinery is crucial for evaluating its therapeutic potential. Initial studies have focused on its binding affinity for known targets using biochemical assays and structural biology techniques. These efforts have provided insights into how the compound's structure influences its binding mode and efficacy. Moreover, cell-based assays are being used to assess its activity in relevant disease models. Such studies are essential for identifying promising leads and guiding further optimization efforts.

The future direction of research on 2-ethyl-5-glycyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione will likely involve interdisciplinary collaborations between synthetic chemists and biologists. By combining expertise in organic synthesis with knowledge of biological systems， researchers can develop more effective strategies for drug discovery. One exciting avenue is the exploration of this compound's potential in combination therapies， where it could be paired with other agents to achieve synergistic effects. Another area of interest is its use as a tool compound， helping scientists better understand disease mechanisms at a molecular level.

The development of new pharmaceuticals is an iterative process that requires extensive testing and validation before reaching clinical use。 While 2-ethyl-5-glycyltetrahydropyrrolo[3，4-c]pyrrole-l， 3(2H， 3aH) - dione shows promise based on preliminary data， further investigation is needed to fully assess its safety profile and therapeutic efficacy。 Regulatory agencies will require comprehensive data on its pharmacokinetics、 toxicology， and clinical performance before approving it for human use。 Nevertheless， the progress made so far suggests that this compound warrants continued attention as part of broader efforts to develop innovative treatments for human diseases。

In conclusion， CAS No。 2097998 - 02 - 0 represents an intriguing molecule with significant potential in pharmaceutical research。 Its unique structural features make it a valuable scaffold for developing new drugs， while preliminary studies highlight its biological relevance。 As our understanding of molecular interactions grows， compounds like this will play an increasingly important role in addressing unmet medical needs。 The ongoing work by researchers around the world promises to shed light on how such molecules can be harnessed for human health benefits。